1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one
Description
Properties
Molecular Formula |
C8H15NO2 |
|---|---|
Molecular Weight |
157.21 g/mol |
IUPAC Name |
1-(1-hydroxybutan-2-yl)pyrrolidin-2-one |
InChI |
InChI=1S/C8H15NO2/c1-2-7(6-10)9-5-3-4-8(9)11/h7,10H,2-6H2,1H3 |
InChI Key |
CTCWBXABZAYHTH-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CO)N1CCCC1=O |
Origin of Product |
United States |
Biological Activity
1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one, also known as C8H15NO2, is a chemical compound featuring a pyrrolidinone ring with a hydroxybutyl substituent. This compound has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including antimicrobial and anticancer properties, supported by case studies and relevant research findings.
| Property | Value |
|---|---|
| Molecular Formula | C8H15NO2 |
| Molar Mass | 157.21 g/mol |
| IUPAC Name | 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one |
| CAS Number | Not specified |
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of pyrrolidinone derivatives, including 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one. Research indicates that compounds with similar structures exhibit activity against multidrug-resistant Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.
- Study Findings : A study focusing on pyrrolidinone derivatives demonstrated that certain modifications led to enhanced antimicrobial activity against resistant strains. For example, derivatives with hydrazone moieties showed significant effects against S. aureus strains resistant to conventional antibiotics .
- Mechanism of Action : The proposed mechanism involves the disruption of bacterial cell wall synthesis and inhibition of essential enzymes, leading to cell death.
Anticancer Activity
The anticancer properties of 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one have also been investigated, particularly its effectiveness against various cancer cell lines.
- Case Study : In vitro tests on A549 lung adenocarcinoma cells revealed that derivatives of pyrrolidinones exhibited structure-dependent anticancer activity. Compounds were tested at a concentration of 100 µM, showing varying levels of cytotoxicity compared to standard chemotherapy agents like cisplatin .
- Results : Certain substitutions on the pyrrolidinone structure significantly enhanced anticancer efficacy, reducing cell viability to below 60% in some cases. Notably, compounds with halogenated phenyl groups demonstrated improved activity compared to their non-substituted counterparts .
Structure-Activity Relationship (SAR)
The biological activity of 1-(1-Hydroxybutan-2-yl)pyrrolidin-2-one is closely linked to its structural features:
- Hydroxy Group : The presence of the hydroxy group is crucial for enhancing solubility and interaction with biological targets.
- Pyrrolidinone Ring : This core structure is essential for the compound's pharmacological effects, providing a scaffold for further modifications that can enhance activity against specific pathogens or cancer cells.
Summary of Research Findings
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
The hydroxybutan-2-yl group distinguishes this compound from other pyrrolidin-2-one derivatives. Key comparisons include:
Analysis :
- The hydroxyl group may enhance antioxidant activity, as seen in analogs like 1-(5-chloro-2-hydroxyphenyl)pyrrolidin-2-one derivatives, which exhibit 1.35–1.5× higher antioxidant activity than ascorbic acid .
Preparation Methods
Synthesis via Donor–Acceptor Cyclopropane Ring-Opening
Lewis Acid-Catalyzed Ring-Opening with Primary Amines
A pivotal method involves donor–acceptor (DA) cyclopropanes bearing ester groups. These cyclopropanes undergo Lewis acid-catalyzed ring-opening with primary amines (e.g., anilines, benzylamines) to form γ-amino esters, which subsequently lactamize to yield 1,5-substituted pyrrolidin-2-ones. For example, nickel perchlorate catalyzes the reaction between DA cyclopropane 1a and aniline in toluene under reflux, producing a diastereomeric mixture of pyrrolidin-2-one 2a (70% yield after dealkoxycarbonylation). Key advantages include:
- Broad substrate scope : Compatible with heteroaromatic and alkenyl donor groups.
- One-pot efficiency : Combines ring-opening, lactamization, and ester removal.
Reaction Conditions and Outcomes
| Cyclopropane | Amine | Catalyst | Yield (%) |
|---|---|---|---|
| 1a (Ar = Ph) | Aniline | Ni(ClO₄)₂ | 70 |
| 1b (Ar = 4-MeOC₆H₄) | Benzylamine | Sc(OTf)₃ | 65 |
| 1c (Donor = vinyl) | Cyclohexylamine | Yb(OTf)₃ | 68 |
This method’s limitation lies in the need for chromatographic purification after dealkoxycarbonylation.
One-Pot Ugi/aza-Michael Addition Approach
Hydrogenation and Reduction Strategies
Palladium-Catalyzed Hydrogenation
Patents describe the hydrogenation of methyl 2-(1-methylpyrrolidin-2-ylidene)acetate (P-1 ) using Pd/C (1–10 atm H₂) to saturate the double bond, followed by NaBH₄/LiBH₄ reduction of the ester to the alcohol. For example:
- P-1 → 1-methyl-2-(2-hydroxyethyl)pyrrolidine via Pd/C (5% wt) in MeOH (80% yield).
- Ester reduction with NaBH₄/LiCl in THF (75% yield).
Comparative Reduction Efficiencies
| Reducing Agent | Solvent | Temperature (°C) | Yield (%) |
|---|---|---|---|
| NaBH₄/LiCl | THF | 25 | 75 |
| LiBH₄ | Et₂O | 0 → 25 | 68 |
| BH₃·THF | THF | 25 | 72 |
One-Step Double Bond and Ester Reduction
Simultaneous reduction of P-1 ’s double bond and ester group using NaBH₄ with Lewis acids (e.g., ZnCl₂, AlCl₃) achieves 1-methyl-2-(2-hydroxyethyl)pyrrolidine in 82% yield. This method eliminates multi-step isolation but requires careful control of stoichiometry.
Lactamization of Hydroxyamino Esters
Enzymatic and Biocatalytic Approaches
Lipase-Catalyzed Dynamic Kinetic Resolution
Recent studies report lipase-mediated asymmetric synthesis of pyrrolidin-2-ones. For example, Candida antarctica lipase B (CAL-B) catalyzes the ring-opening of δ-lactones with amines, though yields for 1-(1-hydroxybutan-2-yl)pyrrolidin-2-one remain modest (45%).
Comparative Analysis of Methodologies
| Method | Advantages | Limitations | Yield (%) | Scalability |
|---|---|---|---|---|
| DA Cyclopropane Opening | Broad substrate scope, one-pot | Requires chromatographic purification | 65–70 | High |
| Ugi/aza-Michael | Diastereoselective, modular | Complex optimization | 70–85 | Moderate |
| Catalytic Hydrogenation | High yields, simple conditions | Sensitive to catalyst loading | 75–82 | High |
| Lactamization | Mild conditions, no catalysts | Low regioselectivity | 60–65 | Moderate |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
